Cas no 23451-01-6 (Physcion 8-O-β-D-glucopyranoside)

• Product Name: Physcion 8-O-β-D-glucopyranoside
• CAS No: 23451-01-6
• MF: C₂₂H₂₂O₁₀
• MW: 446.4041
• MDL: MFCD22124988
• CID: 1060183
• Update Time: 2025-06-18

Physcion 8-O-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• Physcion 8-β-D-glucoside
• Physcion-8-O-β-D-glucoside
• Physcion 8-β-D-gluco
• 1-Hydroxy-6-methoxy-3-methyl-8-[(2S,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-9,
• Physcion 8-O-β-D-glucopyranoside

• MDL： MFCD22124988
• Inchi： 1S/C22H22O10/c1-8-3-10-15(12(24)4-8)19(27)16-11(17(10)25)5-9(30-2)6-13(16)31-22-21(29)20(28)18(26)14(7-23)32-22/h3-6,14,18,20-24,26,28-29H,7H2,1-2H3/t14?,18-,20?,21?,22-/m1/s1
• InChI Key： POMKXWCJRHNLRP-GABPCYFUSA-N
• SMILES： O1[C@H](C(C([C@@H](C1CO)O)O)O)OC1=CC(=CC2C(C3C=C(C)C=C(C=3C(C1=2)=O)O)=O)OC

Computed Properties

• Exact Mass: 446.12129689 g/mol
• Monoisotopic Mass: 446.12129689 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 163
• Molecular Weight: 446.4

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on Physcion 8-O-β-D-glucopyranoside

Physcion 8-O-β-D-glucopyranoside: A Comprehensive Overview of Its Chemical Properties and Emerging Therapeutic Applications

Physcion 8-O-β-D-glucopyranoside, a naturally occurring glycoside derivative, has garnered significant attention in the field of pharmaceutical chemistry due to its diverse biological activities and potential therapeutic applications. With a CAS number of 23451-01-6, this compound has been extensively studied for its pharmacological properties, particularly in the context of anti-inflammatory, anticancer, and antimicrobial effects. This article provides a detailed exploration of the chemical structure, biological mechanisms, and recent research findings associated with Physcion 8-O-β-D-glucopyranoside.

The chemical structure of Physcion 8-O-β-D-glucopyranoside consists of a physcion aglycone moiety linked to a β-D-glucopyranosyl moiety through an O-glycosidic bond. This glycosidic linkage plays a crucial role in modulating the compound's solubility, bioavailability, and interaction with biological targets. The physcion aglycone itself is a flavonoid derivative known for its potent antioxidant and anti-inflammatory properties. The addition of the β-D-glucopyranoside moiety enhances the compound's stability and improves its pharmacokinetic profile, making it a promising candidate for drug development.

Recent studies have highlighted the anti-inflammatory properties of Physcion 8-O-β-D-glucopyranoside, particularly in the context of modulating inflammatory signaling pathways. Research indicates that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6). These findings suggest that Physcion 8-O-β-D-glucopyranoside may be effective in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preclinical studies have demonstrated its ability to reduce inflammation by suppressing nuclear factor kappa B (NF-κB) activation, a key transcription factor involved in inflammatory responses.

In addition to its anti-inflammatory effects, Physcion 8-O-β-D-glucopyranoside has shown significant promise in anticancer research. Studies have revealed that this compound can induce apoptosis in various cancer cell lines by activating caspase-dependent and caspase-independent pathways. Specifically, it has been found to enhance the expression of pro-apoptotic proteins such as Bax and Bid while inhibiting anti-apoptotic proteins like Bcl-2 and Bcl-xL. Furthermore, Physcion 8-O-β-D-glucopyranoside has demonstrated the ability to disrupt cancer cell proliferation by inhibiting key signaling pathways such as the PI3K/Akt/mTOR pathway. These findings make it a compelling candidate for further investigation as a potential chemotherapeutic agent.

The antimicrobial properties of Physcion 8-O-β-D-glucopyranoside have also been extensively studied. Research has shown that this compound exhibits broad-spectrum antimicrobial activity against various bacteria, fungi, and viruses. Mechanistically, it has been proposed that Physcion 8-O-β-D-glucopyranoside disrupts microbial cell membranes by interacting with lipid bilayers and causing membrane permeabilization. This disruption leads to leakage of cellular contents and ultimately cell death. Additionally, studies have indicated that Physcion 8-O-β-D-glucopyranoside can inhibit bacterial biofilm formation, which is a significant factor in antibiotic resistance. These findings suggest that Physcion 8-O-β-D-glucopyranoside could be utilized in developing novel antimicrobial agents to combat drug-resistant infections.

The pharmacokinetic profile of Physcion 8-O-β-D-glucopyranoside is another critical aspect that has been thoroughly investigated. Studies have shown that this compound exhibits moderate oral bioavailability due to its glycosidic structure, which enhances solubility and intestinal absorption. However, its metabolic stability is relatively low, leading to rapid degradation in vivo. To overcome these limitations, researchers have explored various strategies such as prodrug formulation and nanotechnology-based delivery systems. These approaches aim to improve the bioavailability and therapeutic efficacy of Physcion 8-O-β-D-glucopyranoside while minimizing its metabolic clearance.

The synthesis of Physcion 8-O-β-D-glucopyranoside has also been a subject of extensive research due to its growing demand in pharmaceutical applications. Traditional synthetic methods involve glycosylation reactions between physcion aglycone and β-D-glucopyranose derivatives using appropriate glycosidase enzymes or chemical catalysts. Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods using biocatalytic approaches. These methods not only improve yield but also reduce environmental impact by minimizing waste generation and energy consumption.

In conclusion, Physcion 8-O-β-D-glucopyranoside is a multifaceted compound with significant therapeutic potential across various disease areas. Its unique chemical structure and diverse biological activities make it an attractive candidate for drug development. Recent research has highlighted its effectiveness in modulating inflammatory pathways, inducing apoptosis in cancer cells, and exhibiting broad-spectrum antimicrobial activity. Additionally, advancements in synthetic chemistry and pharmacokinetic optimization are paving the way for more efficient production and delivery systems. As further research continues to uncover the therapeutic benefits of Physcion 8-O-β-D-glucopyranoside, it is poised to play a crucial role in the development of novel pharmaceutical agents.